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Mesopram Technical Specifications & Known
Applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mesopram

CAS No.: 189940-24-7

Cat. No.: S525067

The table below summarizes the core technical data for Mesopram from the supplier's documentation and its

observed effects in published experimental models [1].

Property Specification / Value

Catalog Number 3053/10, 3053/50 [1]

Chemical Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone [1]

Biological Orally active Phosphodiesterase 4 (PDE4) inhibitor [1]
Activity

Molecular 265.31 [1]

Weight

Molecular C14H19NOa4 [1]

Formula

Purity >98% [1]

Solubility 100 mM in DMSO, 100 mM in ethanol [1]

Storage +4°C [1]
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Property Specification / Value

Key In Vitro Inhibits Th1 cell proliferation; decreases production of IFN-y, TNF-a, IL-10, and
Effects iINOS [1]

Key In Vivo Triggers ovulation; effective against experimental autoimmune encephalomyelitis
Efficacy (EAE) and murine colitis models [1]

Frequently Asked Questions & Troubleshooting

Here are answers to specific questions researchers might have, based on the available information.

Q1: What is the typical biological activity I should expect from Mesopram in my cellular models?
Mesopram is a PDE4 inhibitor. In vitro, it has been shown to inhibit the proliferation of pro-inflammatory
Th1 cells and reduce the production of cytokines and signaling molecules including IFN-y, TNF-a, IL-10,
and iNOS [1]. You can validate the activity in your system by measuring cAMP levels or the downstream

cytokines mentioned.

Q2: In which established disease models has Mesopram shown efficacy? According to the literature,

Mesopram has exhibited efficacy in pre-clinical models of:

e Experimental Autoimmune Encephalomyelitis (EAE): A model for multiple sclerosis [1].
e Murine Colitis: An inflammatory bowel disease model [1]. These findings provide a reference point
for its use in related immunological or inflammatory research [1].

Q3: How should I reconstitute and store Mesopram for best stability?

¢ Reconstitution: The supplier indicates that Mesopram is soluble to 100 mM in DMSO and ethanol
[1]. For cellular assays, DMSO is a common vehicle. Prepare stock solutions at the highest possible
concentration to minimize the final solvent concentration in your assays.

e Storage: The recommended long-term storage condition is at +4°C [1]. Always store the powder and
stock solutions in a dry environment and avoid repeated freeze-thaw cycles of the stock solution to
maintain stability.

Experimental Protocol Overview
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For researchers looking to replicate or build upon existing work, here is a summary of the application noted

in the search results.

Model: Experimental Autoimmune Encephalomyelitis (EAE) and Murine Colitis [1]. Compound:
Mesopram [1]. Route of Administration: The supplier's information states that Mesopram is "orally
active," indicating that oral gavage is a viable and effective method of administration in rodent models [1].

Key Readouts:

¢ Clinical Scoring: Disease activity index specific to the model (e.g., for EAE, this typically includes
motor function and paralysis scores).

e Cytokine Analysis: Measure levels of IFN-y, TNF-a, and IL-10 in serum or tissue homogenates to
confirm target engagement [1].

¢ Histopathology: Examine tissue sections from the target organ (e.g., spinal cord for EAE, colon for
colitis) for immune cell infiltration and tissue damage.

Mesopram's cAMP Signaling Pathway

The following diagram illustrates the core mechanism of action of Mesopram and other PDE4 inhibitors,

based on the established biology of the PDE4 pathway [2].
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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